Cas no 113100-61-1 (1,3-Dimethyl-1H-pyrazole-4-carbonyl chloride)

• Product Name: 1,3-Dimethyl-1H-pyrazole-4-carbonyl chloride
• CAS No: 113100-61-1
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD03421497
• CID: 130045
• PubChem ID: 3159698
• Update Time: 2025-04-19

1,3-Dimethyl-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonylchloride, 1,3-dimethyl-
• 1,3-Dimethyl-1H-pyrazole-4-carbonyl chloride
• 1,3-dimethylpyrazole-4-carboxylic acid chloride
• AC1MKML4
• ACMC-20dsgw
• ALBB-009196
• CTK0H2923
• 1,3-dimethylpyrazole-4-carbonyl chloride
• 1,3-dimethyl-4-pyrazolecarbonyl chloride
• 1H-Pyrazole-4-carbonyl chloride, 1,3-dimethyl- (9CI)
• VS-14449
• SCHEMBL976056
• MFCD03421497
• FT-0677728
• DTXSID30390244
• 1,3-Dimethyl-1H-pyrazole-4-carbonylchloride
• BB 0253237
• 1,3-dimethyl-1H-pyrazole-4-carboxylic acid chloride
• 113100-61-1
• LQXIVMYOLYCNMZ-UHFFFAOYSA-N
• AKOS005171976

• MDL： MFCD03421497
• Inchi： 1S/C6H7ClN2O/c1-4-5(6(7)10)3-9(2)8-4/h3H,1-2H3
• InChI Key： LQXIVMYOLYCNMZ-UHFFFAOYSA-N
• SMILES： ClC(C1=CN(C)N=C1C)=O

Computed Properties

• Exact Mass: 158.02481
• Monoisotopic Mass: 158.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

1,3-Dimethyl-1H-pyrazole-4-carbonyl chloride Security Information

• HazardClass：IRRITANT